Cas no 83249-02-9 (3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid)

3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid structure
83249-02-9 structure
Product Name:3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid
CAS No:83249-02-9
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD19229172
CID:4205615
PubChem ID:15579843
Update Time:2024-10-27

3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-cyano-
    • 3-Cyanobicyclo[1.1.1]pentane-1-carboxylic acid 95%
    • 3-Cyanobicyclo[1.1.1]pentane-1-carboxylicacid
    • 3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid
    • 3-Cyanobicyclo[1.1.1]pentane-1-carboxylic acid (ACI)
    • SY322300
    • P18444
    • MFCD19229172
    • SB22177
    • AKOS006375910
    • EN300-37374016
    • 83249-02-9
    • DTXSID801248645
    • SCHEMBL22235786
    • BS-42986
    • CS-0056908
    • EN300-113973
    • MDL: MFCD19229172
    • Inchi: 1S/C7H7NO2/c8-4-6-1-7(2-6,3-6)5(9)10/h1-3H2,(H,9,10)
    • InChI Key: MFBJJYLOKZSNPI-UHFFFAOYSA-N
    • SMILES: N#CC12CC(C1)(C(O)=O)C2

Computed Properties

  • Exact Mass: 137.047678466g/mol
  • Monoisotopic Mass: 137.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61.1Ų

3-cyanobicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>

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